N-(4-tert-butylphenyl)-3-(2,5-dioxoimidazolidin-1-yl)azetidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-tert-butylphenyl)-3-(2,5-dioxoimidazolidin-1-yl)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C17H22N4O3 and its molecular weight is 330.388. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Applications in Synthesis and Drug Development
Chiral Sulfinamides in Asymmetric Synthesis : Chiral sulfinamides, such as tert-butanesulfinamide, have been widely used in the stereoselective synthesis of amines and their derivatives, highlighting their importance in developing structurally diverse N-heterocycles like piperidines, pyrrolidines, and azetidines. These compounds serve as structural motifs in many natural products and therapeutically applicable compounds, suggesting potential research applications of N-(4-(tert-butyl)phenyl)-3-(2,5-dioxoimidazolidin-1-yl)azetidine-1-carboxamide in drug development and synthesis of bioactive molecules (Philip et al., 2020).
Antitumor Activity of Imidazole Derivatives : Imidazole derivatives, including bis(2-chloroethyl)amino derivatives and others, have been reviewed for their antitumor activities. This indicates a potential area of research for N-(4-(tert-butyl)phenyl)-3-(2,5-dioxoimidazolidin-1-yl)azetidine-1-carboxamide in exploring antitumor properties, given its imidazolidinone moiety (Iradyan et al., 2009).
Bioactive Compounds and Environmental Impact
- Synthetic Phenolic Antioxidants and Environmental Occurrence : Research on synthetic phenolic antioxidants, including their environmental occurrence, human exposure, and toxicity, could provide insights into the environmental and health impacts of related compounds. Given the tert-butyl group in N-(4-(tert-butyl)phenyl)-3-(2,5-dioxoimidazolidin-1-yl)azetidine-1-carboxamide, studying its behavior and impact in similar contexts could be relevant (Liu & Mabury, 2020).
Potential for Drug Repurposing and Novel Therapeutics
- Repurposed Drugs in Treatment : Research into repurposed drugs for various diseases, such as the role of nitazoxanide in treating infectious conditions, highlights the potential for N-(4-(tert-butyl)phenyl)-3-(2,5-dioxoimidazolidin-1-yl)azetidine-1-carboxamide to be explored for similar applications. Its unique structure could offer novel mechanisms of action against different diseases (Bharti et al., 2021).
Properties
IUPAC Name |
N-(4-tert-butylphenyl)-3-(2,5-dioxoimidazolidin-1-yl)azetidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N4O3/c1-17(2,3)11-4-6-12(7-5-11)19-16(24)20-9-13(10-20)21-14(22)8-18-15(21)23/h4-7,13H,8-10H2,1-3H3,(H,18,23)(H,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBYSMSRWTXWSJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)NC(=O)N2CC(C2)N3C(=O)CNC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.